Cas no 447416-64-0 (Benzenepropanoic acid, -amino-4-iodo-, methyl ester, (R)-)

• Product Name: Benzenepropanoic acid, -amino-4-iodo-, methyl ester, (R)-
• CAS No: 447416-64-0
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• CID: 6019946
• PubChem ID: 10990377
• Update Time: 2025-05-25

Benzenepropanoic acid, -amino-4-iodo-, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, -amino-4-iodo-, methyl ester, (R)-
• (R)-methyl 3-amino-3-(4-iodophenyl)propanoate
• Benzenepropanoic acid, β-amino-4-iodo-, methyl ester, (βR)-
• Methyl (R)-3-amino-3-(4-iodophenyl)propanoate
• 447416-64-0

• Inchi： 1S/C10H12INO2/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7/h2-5,9H,6,12H2,1H3/t9-/m1/s1
• InChI Key： AVPVIAJZEPDUSS-SECBINFHSA-N
• SMILES： [C@@H](C1C=CC(I)=CC=1)(N)CC(=O)OC

Computed Properties

• Exact Mass: 304.99128g/mol
• Monoisotopic Mass: 304.99128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.647±0.06 g/cm3(Predicted)
• Boiling Point: 354.7±37.0 °C(Predicted)
• pka: 7.51±0.10(Predicted)

Additional information on Benzenepropanoic acid, -amino-4-iodo-, methyl ester, (R)-

Benzenepropanoic Acid, -Amino-4-Iodo-, Methyl Ester, (R)-: A Comprehensive Overview

The compound with CAS No 447416-64-0, commonly referred to as Benzenepropanoic acid, -amino-4-iodo-, methyl ester, (R)-, is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids derivatives and is characterized by its unique structural features, including an amino group, an iodo substituent, and a methyl ester functional group. The (R)- configuration indicates that the compound exists as a specific enantiomer, which is crucial for its biological activity and pharmaceutical applications.

The synthesis of Benzenepropanoic acid, -amino-4-iodo-, methyl ester, (R)- involves a series of multi-step chemical reactions, including nucleophilic substitutions, esterifications, and stereochemical manipulations to achieve the desired configuration. The presence of the iodo group at the para position of the benzene ring suggests that this compound may exhibit unique electronic properties and reactivity compared to its non-halogenated counterparts. Recent studies have highlighted the importance of iodine-containing compounds in medicinal chemistry due to their potential as bioisosteres or radiolabeling agents in drug discovery.

One of the most promising applications of Benzenepropanoic acid, -amino-4-iodo-, methyl ester, (R)- lies in its potential as a building block for peptide synthesis. The amino group and ester functionality make it an ideal candidate for forming amide bonds, which are fundamental in constructing complex peptide structures. Moreover, the methyl ester group can be easily modified or removed during synthetic processes to yield free carboxylic acids or other derivatives.

Recent advancements in chiral resolution techniques have enabled researchers to isolate and characterize enantiomerically pure samples of this compound. The (R)- configuration is particularly valuable in asymmetric synthesis and enantioselective catalysis due to its predictable stereochemical behavior during reactions. This has led to increased interest in using this compound as a chiral auxiliary or a ligand in transition metal-catalyzed reactions.

In terms of biological activity, Benzenepropanoic acid, -amino-4-iodo-, methyl ester, (R)- has shown potential as a substrate for various enzymes involved in amino acid metabolism. Studies have demonstrated that this compound can be efficiently metabolized by specific enzymes under physiological conditions, making it a valuable tool for studying enzyme kinetics and catalytic mechanisms.

The presence of the iodo group also introduces interesting electronic effects that could influence the compound's interaction with biological systems. For instance, iodine substitution can enhance the lipophilicity of aromatic compounds, potentially improving their bioavailability when used as pharmacological agents.

From an analytical standpoint, Benzenepropanoic acid, -amino-4-iodo-, methyl ester, (R)- can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and stereochemistry of the compound.

In conclusion, Benzenepropanoic acid, -amino-4-iodo-, methyl ester, (R)- is a versatile organic compound with significant potential in chemical synthesis and biological research. Its unique structural features and stereochemical properties make it an invaluable tool for advancing our understanding of organic chemistry and its applications in drug discovery and development.